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Compound of Interest

Compound Name: N-bromobenzenesulfonamide

Cat. No.: B15417362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of brominated benzenesulfonamides,

compounds of significant interest in medicinal chemistry and drug development. Due to the
ambiguity of the term "N-bromobenzenesulfonamide,"” this guide will cover both N-bromo
derivatives and ring-brominated isomers (ortho-, meta-, and para-bromobenzenesulfonamide).
The document will detail their chemical identities, synthesis protocols, and known applications

with a focus on data presentation in structured tables and visualization of chemical pathways.

Chemical Identity: CAS Numbers and Synonyms

The nomenclature of brominated benzenesulfonamides can be specific, referring to the position
of the bromine atom on the benzene ring or its attachment to the sulfonamide nitrogen. Below
Is a summary of the Chemical Abstracts Service (CAS) numbers and synonyms for key
isomers.
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Compound Name CAS Number Synonyms
N,N- ) ] Benzenesulfonamide, N,N-

_ _ Not readily available _
Dibromobenzenesulfonamide dibromo-
2-Bromobenzenesulfonamide 92748-09-9 o-Bromobenzenesulfonamide

m-Bromobenzenesulfonamide;
3-Bromobenzenesulfonamide 89599-01-9 3-Bromo-benzenesulfonic acid
amide[1]

p-Bromobenzenesulfonamide;
4-Bromobenzenesulfonamide 701-34-8 Benzenesulfonamide, 4-
bromo-[2][3]

It is important to note that a specific CAS number for the parent N-
bromobenzenesulfonamide is not readily found in chemical databases, suggesting it may be
a reactive intermediate or less commonly isolated. However, methods for the N-bromination of
sulfonamides exist and will be discussed.

Physicochemical Properties

The physical and chemical properties of brominated benzenesulfonamides are crucial for their
handling, formulation, and application in synthesis.
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2- 3- 4-
Property Bromobenzenesulf  Bromobenzenesulf = Bromobenzenesulf
onamide onamide onamide
Molecular Formula CeHeBrNO2S CeHeBrNO2S[1] CeHeBrNO2S[2][3]
Molecular Weight 236.09 g/mol 236.09 g/mol [1] 236.09 g/mol [3]
Melting Point 191-195 °C 151-156 °C 163-167 °C[2]
) White to light yellow White to off-white
Appearance Data not available )
powder/crystal solid[2]
Slightly soluble in
Solubility Data not available Data not available DMSO and

Methanol[2]

Synthesis and Experimental Protocols

The synthesis of brominated benzenesulfonamides can be achieved through various routes,

depending on the desired isomer.

Synthesis of N,N-Dibromobenzenesulfonamide

A described method for the synthesis of N,N-dibromobenzenesulfonamide involves the direct

bromination of benzenesulfonamide.[4]

Experimental Protocol:

o Dissolve benzenesulfonamide in a suitable solvent.

e Add a brominating agent, such as bromine or N-bromosuccinimide (NBS), to the solution.

» The reaction mixture is typically stirred at room temperature.

e The product can be isolated and purified using standard techniques like filtration and

recrystallization.
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Caption: Synthesis of N,N-Dibromobenzenesulfonamide.

Synthesis of Ring-Brominated Benzenesulfonamides

The synthesis of ring-brominated isomers typically starts from the corresponding brominated
benzenesulfonyl chloride.

Experimental Protocol for 4-Bromobenzenesulfonamide:[2]

Dissolve 4-bromobenzenesulfonyl chloride (1.0 g, 3.9 mmol) in methanol (5 mL).

e Add an excess of methanol/ammonia solution (5 mL) to the mixture in a 25 mL single-neck
flask.

« Stir the reaction mixture overnight at room temperature under a nitrogen atmosphere.

» Concentrate the reaction solution under reduced pressure to obtain p-
bromobenzenesulfonamide as a white solid (1.13 g, 100% yield).

e The product can be confirmed by ion spray mass spectrometry (m/z 235.9 [M+]).
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4-Bromobenzenesulfon
Chloride

)

4-Bromobenzenesulfonamide)
Ammonia in Methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comprehensive Technical Guide to Brominated
Benzenesulfonamides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417362#n-bromobenzenesulfonamide-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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